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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)-2-fluorophenol

CAS No.: 1214390-52-9

Cat. No.: B1342016

Get Quote

Synthesis, Properties, and Application Logic in Drug
Discovery & Material Science
Part 1: Executive Summary & Chemical Identity
4-(3-Fluorophenyl)-2-fluorophenol (Systematic Name: 2-fluoro-4-(3-fluorophenyl)phenol) is a

difluorinated biphenyl derivative. It functions as a critical intermediate in the synthesis of

nematic liquid crystals (where lateral fluorination tailors dielectric anisotropy) and as a biaryl

scaffold in medicinal chemistry (enhancing metabolic stability via fluorine substitution).
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Property Data

IUPAC Name 2-Fluoro-4-(3-fluorophenyl)phenol

Common Identifier 3',2-Difluoro-4-hydroxybiphenyl

Molecular Formula C₁₂H₈F₂O

Molecular Weight 190.19 g/mol

SMILES Oc1ccc(cc1F)-c2cccc(F)c2

Key Functional Groups
Phenolic Hydroxyl (pKa ~9.5), Lateral Fluorines

(Positions 2, 3')

Appearance White to off-white crystalline solid

Structural Logic
Position 2-Fluorine (Ortho to OH): Increases the acidity of the phenol via inductive

withdrawal (-I effect) and introduces steric bulk that influences the torsion angle between the

phenyl rings.

Position 3'-Fluorine (Meta on Ring B): Modulates lipophilicity and blocks metabolic oxidation

at a typically reactive site, a strategy known as "metabolic blocking" in drug design.

Part 2: Synthetic Methodology (Suzuki-Miyaura
Coupling)[3][4][5]
The most authoritative and scalable route to 4-(3-Fluorophenyl)-2-fluorophenol is the Suzuki-

Miyaura Cross-Coupling reaction. This pathway is preferred over Gomberg-Bachmann or

Ullmann couplings due to mild conditions, high functional group tolerance, and the avoidance

of toxic tin reagents (Stille).

Reaction Pathway Visualization
The following diagram illustrates the convergent synthesis strategy.
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Figure 1: Palladium-catalyzed Suzuki-Miyaura coupling pathway for target synthesis.
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Detailed Experimental Protocol
Note: This protocol is designed to be self-validating through Thin Layer Chromatography (TLC)

checkpoints.

Reagents:

4-Bromo-2-fluorophenol (1.0 equiv)

3-Fluorophenylboronic acid (1.2 equiv)

Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)

Potassium Carbonate (K₂CO₃) (2.0 equiv)

Solvent System: 1,2-Dimethoxyethane (DME) / Water (3:1 ratio)

Step-by-Step Workflow:

Preparation (Inert Atmosphere):

Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir

bar.

Purge with Nitrogen (N₂) or Argon for 15 minutes. Reason: Pd(0) catalysts are sensitive to

oxidation, which deactivates the catalytic cycle.

Solvent Degassing:
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Sparge the DME/Water mixture with N₂ gas for 30 minutes prior to use. Causality:

Dissolved oxygen promotes homocoupling of the boronic acid (side product) and oxidation

of the phosphine ligands.

Reaction Assembly:

Charge the flask with 4-Bromo-2-fluorophenol (e.g., 5.0 g, 26.2 mmol) and 3-

Fluorophenylboronic acid (4.4 g, 31.4 mmol).

Add the degassed solvent (60 mL).

Add K₂CO₃ (7.2 g, 52.4 mmol).

Add Pd(PPh₃)₄ (1.5 g, 1.3 mmol) last to minimize air exposure.

Heating & Monitoring (The Checkpoint):

Heat the mixture to reflux (approx. 85°C) under N₂.

Validation: Check TLC after 3 hours (Eluent: 20% Ethyl Acetate in Hexanes).

Success Indicator: Disappearance of the starting bromide spot (Rf ~0.6) and appearance

of a new, more polar fluorescent spot (Product). If bromide remains, add 1 mol% additional

catalyst.

Workup & Purification:

Cool to room temperature.[1]

Dilute with Ethyl Acetate (EtOAc) and wash with 1M HCl (to neutralize the phenolate and

remove inorganic salts).

Wash organic layer with Brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or perform Flash Column Chromatography

(SiO₂, Hexanes/EtOAc gradient) to remove palladium residues (black specks).

Part 3: Physicochemical Characterization
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The introduction of fluorine atoms significantly alters the physical properties compared to the

non-fluorinated biphenyl-4-ol.

Property Value (Estimated/Lit) Implications

Melting Point 45-60°C

Lower than non-fluorinated

analog (MP ~166°C) due to

disruption of crystal packing by

lateral fluorine.

pKa ~9.2 - 9.5

Slightly more acidic than

phenol (pKa 10) due to

electron-withdrawing F at ortho

position.

LogP (Lipophilicity) ~3.4

Increased lipophilicity

facilitates membrane

permeability in biological

systems.

Dielectric Anisotropy (

)
Negative/Low Positive

Critical for Liquid Crystal

switching speeds; lateral F

induces a transverse dipole

moment.

Part 4: Applications in Industry & Research[5][6][7]
Liquid Crystal Display (LCD) Materials
In the LCD industry, 4-(3-Fluorophenyl)-2-fluorophenol serves as a "mesogenic core."

Mechanism: The lateral fluorine atoms (at 2 and 3') create a twisted biphenyl conformation.

This reduces the melting point of the liquid crystal mixture, allowing displays to function at

lower temperatures (e.g., outdoor displays).

Viscosity: The fluorination reduces rotational viscosity (

), leading to faster pixel response times.
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Medicinal Chemistry (Bioisosteres)
This scaffold is used to replace standard biphenyls in drug design.

Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond.

Placing fluorine at the 3' position blocks metabolic hydroxylation by Cytochrome P450

enzymes, extending the half-life (

) of the drug.

Binding Affinity: The fluorine atom can act as a weak hydrogen bond acceptor or fill

hydrophobic pockets in protein targets (e.g., Kinase inhibitors).

Application Logic Diagram

Figure 2: Structure-Property-Application relationships.
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Part 5: Safety & Handling (MSDS Highlights)
Hazards: Like most fluorophenols, this compound is an Irritant (Skin/Eye) and potentially

Toxic if swallowed.

Handling:

Use Neoprene or Nitrile gloves (breakthrough time > 480 min).
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Handle in a fume hood to avoid inhalation of dust/vapors.

Storage: Store in a cool, dry place under inert gas (Ar/N₂) to prevent slow oxidation of the

phenol ring over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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